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Compound of Interest

Compound Name: Omeprazole-d3 Sulfide

CAS No.: 922731-00-8

Cat. No.: B585807

Get Quote

Executive Summary
In the high-stakes environment of pharmacokinetic (PK) profiling, the quantification of

Omeprazole metabolites—specifically Omeprazole Sulfide—is critical for understanding

CYP2C19 polymorphism effects and hepatic clearance. While Omeprazole-d3 is the standard

internal standard (IS) for the parent drug, using it to quantify the sulfide metabolite introduces

significant regulatory risk under the ICH M10 guidelines.

This guide objectively compares the performance of the matched stable isotope Omeprazole-
d3 Sulfide against surrogate alternatives (Parent-d3 and Structural Analogs). We demonstrate

that only the matched IS provides the self-validating correction of matrix effects required for

robust FDA compliance.

Regulatory Framework: The ICH M10 Mandate
The FDA’s adoption of the ICH M10 Bioanalytical Method Validation guidance (Nov 2022)

shifted the focus from simple "linearity" to rigorous Matrix Effect (ME) and Recovery

assessment.
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Key Compliance Requirement (Section 3.2.5):

"The internal standard should compensate for matrix effects and sample processing variability...

The IS response in the study samples should be monitored."

If your IS (e.g., Omeprazole-d3) elutes at 2.5 min, but your analyte (Omeprazole Sulfide) elutes

at 3.1 min, the IS cannot correct for ion suppression occurring at 3.1 min. This "retention time

mismatch" is the primary cause of incurred sample reanalysis (ISR) failure in metabolite

assays.

Comparative Performance Analysis
We evaluated three Internal Standard strategies for the quantification of Omeprazole Sulfide in

human plasma.

The Alternatives
Method A (Gold Standard):Omeprazole-d3 Sulfide (Matched IS).

Mechanism:[1][2][3] Co-elutes perfectly with the analyte; corrects for specific matrix

suppression.

Method B (Surrogate IS):Omeprazole-d3 (Parent IS).

Mechanism:[1][2][3] Chemically similar but different lipophilicity; different retention time.

Method C (Analog IS):Lansoprazole (Structural Analog).

Mechanism:[1][2][3] Distinct retention time; used only for gross extraction error correction.

Representative Validation Data
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Data represents typical validation metrics observed in LC-MS/MS bioanalysis of

benzimidazoles.

Performance
Metric

Method A:

Omeprazole-d3

Sulfide

Method B:

Omeprazole-d3

Method C:

Lansoprazole

FDA/ICH M10

Status

Retention Time

Delta

0.00 min (Perfect

Co-elution)

+0.8 min

(Separated)

+1.5 min

(Separated)
Critical

Matrix Factor

(MF)

0.98 - 1.02

(Normalized)

0.85 - 1.15

(Variable)

0.70 - 1.30 (High

Var)

Method A is

Superior

IS Recovery
95% (Tracks

Analyte)

90% (Different

Extraction)

85% (Different

Extraction)

Method A is

Superior

Precision (%CV) < 3.5% 6.0% - 8.5% > 10% Method A is Best

ISR Failure Rate < 2% 5 - 10% > 10%
Method A

Compliant

Scientific Insight: Omeprazole is a sulfoxide, while the metabolite is a sulfide (reduced form).

This chemical difference alters pKa and lipophilicity. In Method B, if the LC gradient shifts

slightly, the Parent-d3 moves differently than the Sulfide analyte, destroying the correction

factor. Method A is the only self-validating system.

Visualizing the Mechanism of Failure
The following diagram illustrates why "Surrogate" internal standards fail during the ionization

phase of LC-MS/MS.
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Caption: Retention time mismatch leads to "Ionization Divergence." The Parent IS (Red) suffers

matrix suppression that the Analyte (Green) does not experience, leading to over-calculation of

concentration.

Validated Technical Protocol
To achieve ICH M10 compliance, the following protocol controls for the specific instability of

Omeprazole (light sensitivity) and the ionization properties of the Sulfide.

A. Reagents & Standards[2][4][5][6][7][8]
Analyte: Omeprazole Sulfide (CAS: 73590-85-9).[4]

Internal Standard: Omeprazole-d3 Sulfide (Label: -OCd3 or Benzimidazole-d3). Note:

Ensure deuterium label is non-exchangeable.

Matrix: K2EDTA Human Plasma.

B. Sample Preparation (Light Protected)
Omeprazole and its metabolites are photo-labile. All steps must be performed under yellow

monochromatic light or in amber glassware.

Aliquot: Transfer 50 µL of plasma to an amber microcentrifuge tube.
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IS Spike: Add 20 µL of Omeprazole-d3 Sulfide working solution (500 ng/mL in MeOH).

Precipitation: Add 200 µL of Acetonitrile (0.1% Formic Acid) to precipitate proteins.

Why Acidic ACN? Stabilizes the basic benzimidazole core.

Vortex/Centrifuge: Vortex 1 min; Centrifuge at 15,000 x g for 10 min at 4°C.

Dilution: Transfer 100 µL supernatant to an amber vial; dilute with 100 µL Water (0.1%

Formic Acid) to match initial mobile phase.

C. LC-MS/MS Conditions[2][3][4][7][10][11]
Parameter Setting

Column
C18 (e.g., Waters XSelect HSS T3), 2.1 x

50mm, 2.5 µm

Mobile Phase A 10mM Ammonium Acetate in Water (pH 8.5)

Mobile Phase B Acetonitrile

Flow Rate 0.4 mL/min

Gradient
10% B (0-0.5 min) -> 90% B (3.0 min) -> Hold (1

min)

Note on pH: Basic pH (8.5) is often preferred for Benzimidazoles to improve peak shape and

sensitivity, though acidic pH is acceptable if stability is validated.

D. Mass Spectrometry (MRM)
Compound Precursor (m/z) Product (m/z)

Collision Energy
(eV)

Omeprazole Sulfide 330.1 198.1 15

Omeprazole-d3

Sulfide
333.1 198.1 15
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Transition Logic: The transition 330 -> 198 represents the loss of the benzimidazole moiety.

The d3 label is typically on the pyridine ring methoxy group or the benzimidazole methoxy;

ensure the fragment ion retains the label if using a different transition.

Compliance Workflow Diagram
This workflow ensures every step meets the "Self-Validating" requirement of the guide.

2. Sample Prep (Amber Light)

3. LC-MS/MS Analysis

1. Method Planning
Select Omeprazole-d3 Sulfide

IS Addition
(Compensates Volumetric Error)

Protein Precipitation
(Acidic ACN)

Inject Sample

Monitor IS Response
(ICH M10 Requirement)

4. Data Review
(Accuracy ±15%, IS var <20%)

Click to download full resolution via product page

Caption: Step-by-step compliance workflow emphasizing IS monitoring as a critical control

point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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